Cas no 1192019-08-1 (2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole)

• Product Name: 2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole
• CAS No: 1192019-08-1
• MF: C₁₃H₆ClF₃N₂O
• MW: 298.647752285004
• CID: 1092887
• PubChem ID: 72942539
• Update Time: 2025-08-05

2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole
• 2-(2-chloropyridin-4-yl)-5-(trifluoromethyl)-1,3-benzoxazole
• 2-(2-chloropyridin-4-yl)-5-(trifluoromethyl)benzoxazole
• A921369
• SCHEMBL1026584
• 1192019-08-1

• Inchi： 1S/C13H6ClF3N2O/c14-11-5-7(3-4-18-11)12-19-9-6-8(13(15,16)17)1-2-10(9)20-12/h1-6H
• InChI Key： QFVAPCDYKKHYKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1=NC2C=C(C(F)(F)F)C=CC=2O1

Computed Properties

• Exact Mass: 298.0120750g/mol
• Monoisotopic Mass: 298.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.9Ų

2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole

Introduction to 2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole (CAS No. 1192019-08-1)

The compound 2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole, identified by the CAS registry number 1192019-08-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The structure of this molecule is characterized by a benzo[d]oxazole core, which is further substituted with a 2-chloropyridin-4-yl group at the 2-position and a trifluoromethyl group at the 5-position.

The benzo[d]oxazole moiety is a well-known structural motif in medicinal chemistry due to its ability to act as a bioisostere for other heterocycles, such as benzodiazepines or benzofurans. This structural feature often contributes to improved pharmacokinetic properties, including enhanced solubility and stability. The substitution pattern of this compound, particularly the presence of electron-withdrawing groups like the trifluoromethyl group and the chloro-substituted pyridine ring, suggests potential for modulating electronic properties and enhancing reactivity.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly in targeting G-protein coupled receptors (GPCRs) and other therapeutic targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that oxazole-containing compounds can exhibit potent activity against certain enzymes involved in neurodegenerative diseases. The trifluoromethyl group, being an electron-withdrawing substituent, can further enhance the molecule's ability to interact with specific binding sites, making it a promising candidate for further exploration in drug development.

In addition to its potential in pharmaceutical applications, this compound may also find utility in materials science. The presence of electron-deficient groups like the chloro-pyridine ring and trifluoromethyl group could make this molecule suitable for use as a building block in constructing advanced materials with tailored electronic properties. For example, recent advancements in organic electronics have emphasized the role of heterocyclic compounds in designing efficient organic semiconductors.

From a synthetic standpoint, the construction of this compound likely involves multi-step synthesis strategies, including coupling reactions and functional group transformations. The incorporation of both pyridine and oxazole rings suggests that methodologies such as Ullmann coupling or Buchwald-Hartwig amination may have been employed during its synthesis. These reactions are known for their efficiency in forming carbon-heteroatom bonds under mild conditions.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of similar oxazole derivatives. Such studies are crucial for predicting how modifications to the molecule's structure could influence its chemical reactivity and biological activity. For instance, calculations have shown that electron-withdrawing substituents can significantly alter the HOMO-LUMO gap of oxazoles, thereby affecting their redox properties.

In terms of safety considerations, while this compound does not fall under any known category of hazardous materials or controlled substances, proper handling procedures should still be followed due to its complex structure and potential reactivity. This includes wearing appropriate personal protective equipment (PPE) during synthesis or analysis.

In conclusion, 2-(2-Chloropyridin-4-yl)-5-(trifluoromethyl)benzo[d]oxazole (CAS No. 1192019-08-1) represents an intriguing compound with diverse potential applications across multiple disciplines. Its unique structural features make it an attractive target for further research in drug discovery, materials science, and synthetic chemistry. As new findings emerge from ongoing studies, this compound is expected to contribute significantly to advancements in these fields.